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Compound of Interest

Compound Name: 4-Morpholinobenzaldehyde

Cat. No.: B072404

For Researchers, Scientists, and Drug Development Professionals

Introduction: 4-Morpholinobenzaldehyde, with the CAS number 1204-86-0, is an aromatic
aldehyde that serves as a valuable building block in medicinal chemistry and organic synthesis.
[1][2] Its structure, featuring a morpholine ring attached to a benzaldehyde group, imparts
unique chemical reactivity and properties.[1][3] The electron-donating morpholino group and
the reactive aldehyde functionality make it a versatile precursor for synthesizing a wide range
of heterocyclic compounds and complex molecules.[2] This guide provides a comprehensive
overview of its physicochemical properties, experimental protocols, and applications, tailored
for professionals in research and drug development.

Core Physicochemical Properties

4-Morpholinobenzaldehyde is typically a white to light yellow or orange crystalline powder.[1]
[3] It is stable under normal storage conditions, which recommend keeping it in a dark, dry, and
sealed environment at room temperature.[4]

Table 1: Key Physicochemical Identifiers and Properties
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Property Value Source
4-morpholin-4-

IUPAC Name [5]
ylbenzaldehyde
N-(4-Formylphenyl)morpholine,

Synonyms -rormyiphenyhmorp HeE
p-Morpholinobenzaldehyde

CAS Number 1204-86-0 [1]

Molecular Formula C11H13NO2 [718]

Molecular Weight 191.23 g/mol [11[71I5]
Light yellow to orange

Appearance [11[7]
powder/crystal

Melting Point 65-69 °C [7119]

Boiling Point 365.5 + 37.0 °C (Predicted) [71[8]

Density 1.2 + 0.1 g/cm? (Predicted) [8]
Soluble in Methanol, Ethanol,

Solubility Acetone; Sparingly soluble in [1][7][10]
water

pKa 1.87 + 0.40 (Predicted) [11[7]

LogP 0.84 [5]18]

Topological Polar Surface Area  29.5 A2 [1][5]

Flash Point

1749+ 26.5°C

[8]

| Refractive Index | 1.581 |[8] |

Spectral and Analytical Data

Spectroscopic data is crucial for the identification and characterization of 4-

Morpholinobenzaldehyde.

Table 2: Summary of Spectral Data

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Morpholinobenzaldehyde
https://wap.guidechem.com/encyclopedia/4-morpholinobenzaldehyde-dic256412.html
https://cymitquimica.com/cas/1204-86-0/
https://www.scbt.com/p/4-4-morpholinyl-benzaldehyde-1204-86-0
https://wap.guidechem.com/encyclopedia/4-morpholinobenzaldehyde-dic256412.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3312111.htm
https://www.chemsrc.com/en/cas/1204-86-0_83828.html
https://wap.guidechem.com/encyclopedia/4-morpholinobenzaldehyde-dic256412.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3312111.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Morpholinobenzaldehyde
https://wap.guidechem.com/encyclopedia/4-morpholinobenzaldehyde-dic256412.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3312111.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3312111.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/678813
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3312111.htm
https://www.chemsrc.com/en/cas/1204-86-0_83828.html
https://www.chemsrc.com/en/cas/1204-86-0_83828.html
https://wap.guidechem.com/encyclopedia/4-morpholinobenzaldehyde-dic256412.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3312111.htm
https://www.solubilityofthings.com/4-dimethylaminobenzaldehyde
https://wap.guidechem.com/encyclopedia/4-morpholinobenzaldehyde-dic256412.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3312111.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Morpholinobenzaldehyde
https://www.chemsrc.com/en/cas/1204-86-0_83828.html
https://wap.guidechem.com/encyclopedia/4-morpholinobenzaldehyde-dic256412.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Morpholinobenzaldehyde
https://www.chemsrc.com/en/cas/1204-86-0_83828.html
https://www.chemsrc.com/en/cas/1204-86-0_83828.html
https://www.benchchem.com/product/b072404?utm_src=pdf-body
https://www.benchchem.com/product/b072404?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Analysis Type Key Data Points Source
0 9.73 (s, 1H), 7.70 (d, 2H),

H NMR (400 MHz, CDCls) 6.85 (d, 2H), 3.78 (t, 4H), [11]
3.27 (t, 4H)
0 190.6, 155.2, 131.8, 127.6,

13C NMR (101 MHz, CDCls) [11]

1135, 66.5, 47.3

m/z Top Peak: 133; 2nd

Mass Spectrometry (GC-MS) ) )
Highest: 132; 3rd Highest: 191

[5]

Instrument: Bruker Tensor 27

FTIR (Technique: KBr)
FT-IR

[5]

Instrument: Bruker Tensor 27

ATR-IR (Technique: ATR-Neat)
FT-IR

[5]

| Raman Spectroscopy (FT-Raman) | Instrument: Bruker MultiRAM Stand Alone FT-Raman

Spectrometer |[5] |

Experimental Protocols

1. Synthesis of 4-Morpholinobenzaldehyde

A common and efficient method for synthesizing 4-Morpholinobenzaldehyde involves the

nucleophilic aromatic substitution of p-fluorobenzaldehyde with morpholine.[7][12]

e Reagents and Equipment:

[e]

p-Fluorobenzaldehyde (1.0 eq)

o

Morpholine (1.5 eq)

[¢]

Anhydrous Potassium Carbonate (K2CO3)

[¢]

N,N-dimethylformamide (DMF)

[e]

Aliquat 336 (catalyst)
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o Dry round-bottom flask with reflux condenser
o Magnetic stirrer and heating mantle

o Rotary evaporator

e Procedure:

o To a dry reaction flask, add p-fluorobenzaldehyde (0.200 mol), morpholine (0.300 mol),
anhydrous potassium carbonate (40.0 g), and a catalytic amount of Aliquat 336 to 300 mL
of DMF.[7][12]

o Heat the reaction mixture to 100°C and stir at reflux for 24-48 hours.[7][11][12]

o After the reaction is complete (monitored by TLC or GC-MS), cool the mixture to room
temperature.

o Concentrate the mixture to dryness under reduced pressure using a rotary evaporator.[7]
[12]

o Pour the resulting concentrate slowly into ice water and allow it to stand overnight to
precipitate the product.[7][12]

o Collect the solid precipitate by filtration and wash it thoroughly with water.[7][12]

o Recrystallize the crude product from methanol to yield pure 4-Morpholinobenzaldehyde
as yellow crystals.[7][12]
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Synthesis Workflow of 4-Morpholinobenzaldehyde

Reactants:
p-Fluorobenzaldehyde
+

Morpholine

Conditions:
K2COs3, Aliquat 336 (cat.)
DMF, 100°C, 24-48h

1. Concentrate
(Rotary Evaporator)

2. Precipitate
(Ice Water)

3. Filter & Wash
(Water)

4. Recrystallize
(Methanol)

Final Product:
4-Morpholinobenzaldehyde

Click to download full resolution via product page

Synthesis Workflow
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2. Analytical Characterization

The identity and purity of the synthesized compound are confirmed using various spectroscopic
techniques as listed in Table 2.

e Nuclear Magnetic Resonance (NMR): *H and 3C NMR spectra are recorded on
spectrometers (e.g., 400 MHz) using a deuterated solvent like CDCls.[11] The chemical shifts
(8) and coupling constants confirm the molecular structure.

e Mass Spectrometry (MS): GC-MS analysis is used to determine the molecular weight and
fragmentation pattern, confirming the compound's identity.[5]

« Infrared (IR) Spectroscopy: FTIR and ATR-IR spectra are obtained using instruments like the
Bruker Tensor 27 to identify characteristic functional groups, such as the aldehyde C=0
stretch.[5]

Applications in Research and Drug Development

4-Morpholinobenzaldehyde is a key intermediate in the synthesis of diverse biologically
active molecules.[1][2]

e Pharmaceutical Synthesis: It is a building block for various pharmaceuticals, including
potential treatments for neurological disorders and cancer.[1][2] The morpholine moiety is
often incorporated into drug candidates to improve properties like solubility and metabolic
stability.[2]

o Enzyme Inhibition: It has been used to develop inhibitors of aldehyde dehydrogenases
(ALDHSs), enzymes that are often overexpressed in tumor cells, making them a therapeutic
target.[2]

e Chemical Probe and Ligand Synthesis: The compound is used to prepare Schiff bases,
coumarin-based chalcones, and Ru(ll) polypyridine complexes for various research
applications.[1][7]

» Biological Activity: Studies have indicated that derivatives of 4-Morpholinobenzaldehyde
possess antimicrobial, antifungal, and anticancer properties, prompting further investigation
into its potential therapeutic applications.[1]
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Role in Drug Discovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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